Cas no 503538-69-0 ((R)-[4-(5-diphenylphosphanyl-2,2-difluoro-1,3-benzodioxol-4-yl)-2,2-difluoro-1,3-benzodioxol-5-yl]-diphenyl-phosphane)

• Product name: (R)-[4-(5-diphenylphosphanyl-2,2-difluoro-1,3-benzodioxol-4-yl)-2,2-difluoro-1,3-benzodioxol-5-yl]-diphenyl-phosphane
• CAS No: 503538-69-0
• MF: P₂-₂
• MW: 682.53600
• MDL: MFCD05861607
• CID: 872764
• PubChem ID: 11332069

(R)-[4-(5-diphenylphosphanyl-2,2-difluoro-1,3-benzodioxol-4-yl)-2,2-difluoro-1,3-benzodioxol-5-yl]-diphenyl-phosphane Chemical and Physical Properties

Names and Identifiers

• tenofovir diethyl ester
• 1,1'-[(4R)-2,2,2',2'-Tetrafluoro[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[1,1-diphenylphosphine]
• (R)-[4-(5-diphenylphosphanyl-2,2-difluoro-1,3-benzodioxol-4-yl)-2,2-difluoro-1,3-benzodioxol-5-yl]-diphenyl-phosphane
• (R)-5，5'-Bis(diphenylphosphino)-2，2，2'，2'-tetrafluoro-4，4'-bi-1，3-benzodioxole
• (R)-(2,2,2 inverted exclamation mark ,2 inverted exclamation mark -Tetrafluoro-[4,4 inverted exclamation mark -bibenzo[d][1,3]dioxole]-5,5 inverted exclamation mark -diyl)bis(diphenylphosphine)
• S-(+)-5,5''-Bis(diphenylphosphino)-2,2,2'',2''-tetrafluoro-4,4''-bi-1,3-benzodioxole
• (R)-Difluorphos
• E78529
• Phosphine,1,1'-[(4S)-2,2,2',2'-tetrafluoro[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[1,1-diphenyl-
• CS-0087695
• 1,1a(2)-[(4S)-2,2,2a(2),2a(2)-Tetrafluoro[4,4a(2)-bi-1,3-benzodioxole]-5,5a(2)-diyl]bis[1,1-diphenylphosphine]
• 503538-69-0
• DTXSID301116978
• 503538-70-3
• 5,5'-bis(diphenylphosphino)-2,2,2',2'-tetrafluoro-4,4'-bi-1,3-benzodioxole
• SY075903
• (R)-(2,2,2',2'-tetrafluoro-[4,4'-bibenzo[d][1,3]dioxole]-5,5'-diyl)bis(diphenylphosphane)
• (S)-(2,2,2',2'-tetrafluoro-[4,4'-bibenzo[d][1,3]dioxole]-5,5'-diyl)bis(diphenylphosphane)
• {4-[5-(DIPHENYLPHOSPHANYL)-2,2-DIFLUORO-1,3-BENZODIOXOL-4-YL]-2,2-DIFLUORO-1,3-BENZODIOXOL-5-YL}DIPHENYLPHOSPHANE
• R-(-)-5,5'-Bis(diphenylphosphino)-2,2,2',2'-tetrafluoro-4,4'-bi-1,3-benzodioxole, dichloromethane adduct
• E83116
• [4-(5-diphenylphosphanyl-2,2-difluoro-1,3-benzodioxol-4-yl)-2,2-difluoro-1,3-benzodioxol-5-yl]-diphenylphosphane
• CS-0202934
• CS-0087354
• (-)-5,5'-bis(diphenylphosphanyl)-2,2,2',2'-tetrafluoro-4,4'-bi[benzo-1,3-dioxolyl]
• 681259-24-5
• PS-17824
• (S)-Difluorphos
• Phosphine,[(4S)-2,2,2',2'-tetrafluoro[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[diphenyl-
• (S)-(2,2,2 inverted exclamation mark ,2 inverted exclamation mark -Tetrafluoro-[4,4 inverted exclamation mark -bibenzo[d][1,3]dioxole]-5,5 inverted exclamation mark -diyl)bis(diphenylphosphine)
• SY068633
• difluorphos
• MFCD05861607
• (R)-Difluorophos
• (R)-DIFLUORPHOS(TM)
• (S)-[4-(5-diphenylphosphanyl-2,2-difluoro-1,3-benzodioxol-4-yl)-2,2-difluoro-1,3-benzodioxol-5-yl]-diphenyl-phosphane
• SCHEMBL422003

• MDL： MFCD05861607
• Inchi： InChI=1S/C38H24F4O4P2/c39-37(40)43-29-21-23-31(47(25-13-5-1-6-14-25)26-15-7-2-8-16-26)33(35(29)45-37)34-32(24-22-30-36(34)46-38(41,42)44-30)48(27-17-9-3-10-18-27)28-19-11-4-12-20-28/h1-24H
• InChI Key： HGMLTMOEYCQDDR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=C(C4=C(C=C3)OC(O4)(F)F)C5=C(C=CC6=C5OC(O6)(F)F)P(C7=CC=CC=C7)C8=CC=CC=C8

Computed Properties

• Exact Mass: 682.10900
• Monoisotopic Mass: 682.10859589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 7
• Complexity: 943
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų
• XLogP3: 10.1

Experimental Properties

• Color/Form: Not available
• Solubility: Insuluble (1.2E-8 g/L) (25 ºC),
• PSA: 64.10000
• LogP: 7.51300
• Solubility: Not available

(R)-[4-(5-diphenylphosphanyl-2,2-difluoro-1,3-benzodioxol-4-yl)-2,2-difluoro-1,3-benzodioxol-5-yl]-diphenyl-phosphane Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives